

Tacrolimus and Everolimus in Combination: A Comparative Guide for Researchers

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: FK-506 (Tacrolimus)

Cat. No.: B15975810

[Get Quote](#)

In the landscape of immunosuppressive therapy following solid organ transplantation, the combination of tacrolimus and everolimus represents a significant strategy aimed at optimizing graft survival while minimizing drug-related toxicities. This guide provides a detailed comparison of this combination therapy, drawing on experimental data from clinical research to inform researchers, scientists, and drug development professionals.

Pharmacodynamic and Pharmacokinetic Profiles

Tacrolimus, a calcineurin inhibitor (CNI), primarily suppresses the immune system by inhibiting T-cell activation and cytokine production, particularly Interleukin-2 (IL-2).[1] Everolimus, a mammalian target of rapamycin (mTOR) inhibitor, acts on a different signaling pathway to block T-cell proliferation and other cellular processes.[1][2] The synergistic action of these two agents allows for potentially lower doses of tacrolimus, thereby reducing the risk of its well-documented nephrotoxicity.[3]

A significant pharmacokinetic interaction exists between the two drugs. Studies have shown that co-administration of everolimus can lead to decreased oral bioavailability and lower exposure to tacrolimus, necessitating careful therapeutic drug monitoring and dose

adjustments.[4][5] Conversely, tacrolimus has been observed to have a minimal impact on the blood levels of everolimus when compared to the effect of cyclosporine.[6][7]

Clinical Efficacy in Transplantation

Clinical trials have consistently demonstrated that a regimen of everolimus combined with reduced-exposure tacrolimus offers comparable efficacy in preventing acute graft rejection when compared to standard tacrolimus-based therapies in kidney and liver transplant recipients.[8][9][10][11][12][13] This combination has also emerged as a viable alternative for patients who exhibit intolerance to mycophenolate mofetil (MMF), a common component of standard immunosuppressive cocktails.[14]

Quantitative Comparison of Clinical Outcomes

The following tables summarize key efficacy and safety data from various clinical studies comparing tacrolimus and everolimus combination therapy with other immunosuppressive regimens.

Table 1: Acute Rejection Rates and Graft Survival in Kidney Transplant Recipients

Study (Reference)	Treatment Arm 1	Treatment Arm 2	Acute Rejection Rate (Arm 1)	Acute Rejection Rate (Arm 2)	Graft Survival (Arm 1)	Graft Survival (Arm 2)	Follow-up Period
NCT02096107[8]	Tacrolimus/Everolimus	Tacrolimus/Mycophenolate	3%	7%	Not Reported	Not Reported	12 months
Braz J Med Biol Res (2021)[1][9]	Everolimus + MMF + Prednisone	Tacrolimus + MMF + Prednisone	21.43% (T-cell mediated)	6.25% (T-cell mediated)	92.86%	87.50%	32 months
Transplantation (2022)[12]	Everolimus + Reduced Tacrolimus	Tacrolimus + Mycophenolate	Not Significantly Different	Not Significantly Different	87.1% - 90.2%	85.1%	5 years

Table 2: Renal Function in Transplant Recipients

Study (Reference)	Treatment Arm 1	Treatment Arm 2	eGFR (Arm 1)	eGFR (Arm 2)	Timepoint
NJM (full text)[15]	Everolimus	Tacrolimus	56 mL/min/1.73 m ²	53 mL/min/1.73 m ²	12 months
Am J Transplant (2015)[11]	Everolimus + Reduced Tacrolimus	Tacrolimus Control	Superior (Difference of 8.50 mL/min/1.73 m ²)	-	12 months
Ann Transplant (2014)[13]	Everolimus + Tacrolimus	Tacrolimus Monotherapy	73.3 ± 16 mL/min/1.73 m ²	80.1 ± 21 mL/min/1.73 m ²	1 year

Table 3: Incidence of Key Adverse Events

Study (Reference)	Treatment Arm	Key Adverse Events and Incidence
NCT02096107[8]	Tacrolimus/Everolimus	Lower rates of CMV and BK virus infection
Ann Transplant (2014)[13]	Everolimus + Tacrolimus	Higher rate of drug discontinuation due to adverse effects
ResearchGate (Diagram)[16]	Everolimus + Reduced Tacrolimus	Higher rates of proteinuria, peripheral edema, and incisional hernia
Transplantation Proceedings (2010)[14]	Tacrolimus + Everolimus	Side effects attributable to everolimus (26%), need for erythropoietin (36%), iron supplements (15%), diuretics (15%), statins (31%)

Experimental Protocols

Randomized Controlled Trial in Kidney Transplant Recipients (NCT02096107)

- Objective: To assess the impact of converting to everolimus with low-exposure tacrolimus versus remaining on full-exposure tacrolimus with mycophenolate.[8]
- Study Design: A single-center, randomized controlled trial.[8]
- Participants: Adult kidney transplant recipients with a functioning graft.[8]
- Intervention Arm: Conversion to everolimus with a target trough level of 3-8 ng/mL and low-exposure tacrolimus with a target trough level of 2-5 ng/mL, initiated 10-16 weeks post-transplantation.[8]


- Control Arm: Continued treatment with full-exposure tacrolimus (target trough level 5-12 ng/mL) and mycophenolate.[8]
- Primary Outcome: Fibrosis scores at 12 months.[8]
- Secondary Outcomes: Rates of acute rejection, BK virus infection, and CMV infection.[8]

Pharmacokinetic Interaction Study

- Objective: To characterize the pharmacokinetic interaction between everolimus and tacrolimus.[4]
- Study Design: A prospective, randomized, open-label study.[4]
- Participants: De novo renal transplant recipients aged 20-65 years.[4]
- Methodology: Patients were randomized to receive either everolimus (1 mg bid) or mycophenolate mofetil (MMF) (10-15 mg/kg bid) in combination with tacrolimus and corticosteroids. Tacrolimus doses were adjusted to maintain trough concentrations of 8-12 ng/mL. Steady-state pharmacokinetic profiles of both drugs were analyzed at predose and at 1, 2, 3, 5, 8, and 12 hours post-dose.[4]
- Analysis: Pharmacokinetic parameters were analyzed using the noncompartmental method.
[4]


Signaling Pathways and Mechanisms of Action

The immunosuppressive effects of tacrolimus and everolimus are mediated through distinct intracellular signaling pathways. The diagrams below illustrate these mechanisms.



[Click to download full resolution via product page](#)

Caption: Tacrolimus inhibits calcineurin, preventing NFAT activation and IL-2 production.



[Click to download full resolution via product page](#)

Caption: Everolimus inhibits the mTORC1 pathway, blocking protein synthesis and cell proliferation.

Conclusion

The combination of tacrolimus and everolimus offers a promising immunosuppressive strategy, particularly for minimizing CNI-related nephrotoxicity. The available data suggest that this combination can achieve comparable efficacy to standard regimens in preventing acute rejection while potentially offering a better renal safety profile. However, clinicians and

researchers must be vigilant about the pharmacokinetic interactions requiring diligent therapeutic drug monitoring and be aware of the distinct adverse event profile associated with everolimus. Further long-term studies are warranted to fully elucidate the extended benefits and risks of this combination therapy in various transplant populations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. An open-label randomized clinical trial to evaluate the efficacy of everolimus versus tacrolimus in triple maintenance immunosuppressive therapy for kidney transplant patients - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 2. Everolimus and Sirolimus in Transplantation-Related but Different - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 3. Combination of everolimus and low-dose tacrolimus controls histological liver allograft injury as sufficiently as high-dose tacrolimus - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 4. Significant Pharmacokinetic Interaction Between Everolimus and Tacrolimus in De Novo Renal Transplant Recipients. - ATC Abstracts [atcmeetingabstracts.com]
- 5. scite.ai [scite.ai]
- 6. Differential pharmacokinetic interaction of tacrolimus and cyclosporine on everolimus - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. researchgate.net [researchgate.net]
- 8. Randomized controlled trial assessing the impact of everolimus and low-exposure tacrolimus on graft outcomes in kidney transplant recipients - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. An open-label randomized clinical trial to evaluate the efficacy of everolimus versus tacrolimus in triple maintenance immunosuppressive therapy for kidney transplant patients - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. One-year Outcome of Everolimus With Standard-dose Tacrolimus Immunosuppression in De Novo ABO-incompatible Living Donor Kidney Transplantation: A Retrospective, Single-

center, Propensity Score Matching Comparison With Mycophenolate in 42 Transplants - PMC [pmc.ncbi.nlm.nih.gov]

- 11. Everolimus With Reduced Tacrolimus Improves Renal Function in De Novo Liver Transplant Recipients: A Randomized Controlled Trial - PMC [pmc.ncbi.nlm.nih.gov]
- 12. Long-term Efficacy and Safety of Everolimus Versus Mycophenolate in Kidney Transplant Recipients Receiving Tacrolimus - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. Tacrolimus and Everolimus de novo versus minimization of standard dosage of Tacrolimus provides a similar renal function at one year after liver transplantation: a case-control matched-pairs analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
- 14. Combination of everolimus and tacrolimus in kidney transplant patients with intolerance to mycophenolate mofetil/mycophenolic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
- 15. Article: Conversion from tacrolimus to everolimus with complete and early glucocorticoid withdrawal after kidney transplantation: a randomised trial (full text) - January 2018 - NJM [njmonline.nl]
- 16. researchgate.net [researchgate.net]
- To cite this document: BenchChem. [Tacrolimus and Everolimus in Combination: A Comparative Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15975810/docs#tacrolimus-and-everolimus-in-combination-a-comparative-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)